Cas no 1955474-87-9 (methyl (1S,3S,5S)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride)

• Product Name: methyl (1S,3S,5S)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride
• CAS No: 1955474-87-9
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD11858166
• CID: 5192449
• Update Time: 2025-10-22

methyl (1S,3S,5S)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride
• Methyl (1S,5R)-2-azabicyclo[3.1.0]hexane-3-carboxylate
• methyl (1S,3S,5S)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride

• MDL： MFCD11858166
• Inchi： 1S/C7H11NO2.ClH/c1-10-7(9)6-3-4-2-5(4)8-6;/h4-6,8H,2-3H2,1H3;1H/t4-,5-,6-;/m0./s1
• InChI Key： FHEYYGIMTBLPEL-YCLXABBFSA-N
• SMILES： C([C@H]1N[C@H]2C[C@H]2C1)(=O)OC.Cl

Additional information on methyl (1S,3S,5S)-2-azabicyclo3.1.0hexane-3-carboxylate hydrochloride

Methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1955474-87-9, known as methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and stereochemistry, which contribute to its potential applications in drug development and materials science.

Methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride belongs to the class of bicyclic amines, which are compounds characterized by two fused rings sharing two adjacent atoms. The bicyclic system in this compound is a [3.1.0] system, meaning it consists of a three-membered ring fused to a one-membered ring and a zero-membered ring (a bridge). This structure imparts rigidity and stability to the molecule, making it an attractive candidate for various chemical and biological applications.

The stereochemistry of the compound is defined by the configuration at the chiral centers: (1S,3S,5S). This specific arrangement of substituents around the chiral centers is crucial for determining the compound's physical properties and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the molecule's interaction with biological targets such as enzymes and receptors.

One of the most intriguing aspects of methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride is its potential as a building block in organic synthesis. Its rigid bicyclic framework can serve as a versatile scaffold for constructing more complex molecules with desired pharmacological properties. For instance, researchers have explored its use in synthesizing bioactive compounds with anti-inflammatory, analgesic, or antipsychotic activities.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure samples of this compound. Techniques such as catalytic asymmetric hydrogenation and organocatalysis have been employed to achieve high enantioselectivity in its synthesis. These methods not only enhance the yield but also ensure the production of high-quality material suitable for downstream applications.

In terms of biological activity, methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride has shown promise in modulating various cellular pathways. Preclinical studies suggest that it may act as a ligand for certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery due to their involvement in numerous physiological processes.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base form. This makes it easier to formulate into tablets, capsules, or injectable solutions for therapeutic use.

From an environmental perspective, methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride exhibits favorable biodegradation characteristics under controlled conditions. Studies indicate that it undergoes rapid breakdown into non-toxic byproducts when exposed to microbial activity or enzymatic processes.

In conclusion, methyl (1S,3S,5S)-2-azabicyclo[3.1.0]hexane-3-carboxylate hydrochloride stands out as a versatile and biologically active compound with immense potential across multiple disciplines within chemistry and biology.